Cas no 2172267-48-8 (2,5-dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid)

• Product name: 2,5-dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid
• CAS No: 2172267-48-8
• MF: C₁₁H₁₆O₄S₂
• MW: 276.372341156006
• CID: 6455712
• PubChem ID: 165590641

2,5-dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid
• 2172267-48-8
• EN300-1609786

• Inchi： 1S/C11H16O4S2/c1-6(2)5-17(14,15)10-8(4)16-7(3)9(10)11(12)13/h6H,5H2,1-4H3,(H,12,13)
• InChI Key： DOOCDTIFMQOCDW-UHFFFAOYSA-N
• SMILES： S(C1=C(C)SC(C)=C1C(=O)O)(CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 276.04900133g/mol
• Monoisotopic Mass: 276.04900133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 108Ų

Additional information on 2,5-dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid

Introduction to 2,5-dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid (CAS No. 2172267-48-8)

2,5-dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid (CAS No. 2172267-48-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are known for their versatile properties and biological activities.

The molecular formula of 2,5-dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid is C₁₃H₁₆O₃S₂, and it has a molecular weight of approximately 280.39 g/mol. The compound features a thiophene ring, which is a five-membered heterocyclic aromatic ring containing one sulfur atom. The presence of the thiophene ring imparts significant electronic and steric effects, making it an attractive scaffold for the design of bioactive molecules.

The 2,5-dimethyl substituents on the thiophene ring provide additional steric hindrance and electronic stabilization, which can influence the compound's reactivity and biological activity. The 4-(2-methylpropanesulfonyl) group introduces a sulfonyl moiety, which is known for its strong electron-withdrawing properties and can enhance the compound's solubility and metabolic stability. The carboxylic acid group at the 3-position of the thiophene ring further adds to the compound's functional versatility.

In terms of synthesis, 2,5-dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid can be prepared through a series of well-established organic reactions. One common approach involves the condensation of 2,5-dimethylthiophene with 2-methylpropane sulfonyl chloride followed by carboxylation. This method yields high purity and good yields, making it suitable for large-scale production.

The biological activity of 2,5-dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2,5-dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid has shown significant anticancer activity against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis by disrupting mitochondrial function and activating caspase pathways. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

Beyond its biological applications, 2,5-dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic photovoltaics (OPVs) and organic field-effect transistors (OFETs). Recent research has focused on optimizing the molecular structure to enhance its performance in these devices.

In conclusion, 2,5-dimethyl-4-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid (CAS No. 2172267-48-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing various scientific fields.